Cas no 2172261-09-3 (1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine)

• Product Name: 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine
• CAS No: 2172261-09-3
• MF: C₁₄H₂₄BrNO
• MW: 302.250463485718
• CID: 6543998
• PubChem ID: 165591216
• Update Time: 2025-07-01

1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine
• EN300-1619269
• 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,4'-piperidine]
• 2172261-09-3

• Inchi： 1S/C14H24BrNO/c1-11(2)8-16-5-3-14(4-6-16)13(10-15)7-12(13)9-17-14/h11-12H,3-10H2,1-2H3
• InChI Key： XRFDZGBQESLUGS-UHFFFAOYSA-N
• SMILES： BrCC12CC1COC12CCN(CC(C)C)CC1

Computed Properties

• Exact Mass: 301.10413g/mol
• Monoisotopic Mass: 301.10413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo3.1.0hexane-2,4'-piperidine

1-(Bromomethyl)-1'-(2-Methylpropyl)-3-Oxaspirobicyclo[3.1.0]hexane-2,4'-Piperidine: A Comprehensive Overview

1-(Bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine (CAS No. 2172261-09-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a piperidine ring and a bromomethyl substituent, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic structure of 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine is notable for its potential to enhance the pharmacological properties of the molecule. Spirocycles are known to improve the bioavailability, metabolic stability, and target selectivity of drug candidates. The presence of the bromomethyl group further adds to the compound's versatility, as bromine atoms can serve as versatile handles for further chemical modifications and functionalization.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery and development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that spirocyclic scaffolds can significantly enhance the potency and selectivity of small molecules targeting G protein-coupled receptors (GPCRs). This is particularly relevant for 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine, as GPCRs are key targets for a wide range of therapeutic interventions, including those for neurological disorders and cardiovascular diseases.

The bromomethyl substituent in 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine also plays a crucial role in its biological activity. Bromine atoms can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, which are essential for the synthesis of more complex derivatives with enhanced biological properties. This makes the compound an attractive starting point for the development of novel drugs with improved efficacy and safety profiles.

In addition to its potential as a therapeutic agent, 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine has been studied for its use in chemical biology research. A 2022 study published in Chemical Science explored the use of brominated spirocyclic compounds as probes to investigate protein-protein interactions and enzyme inhibition mechanisms. The results indicated that these compounds can serve as powerful tools for understanding complex biological processes at the molecular level.

The synthesis of 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine involves several steps that require precise control over reaction conditions and reagents. One common approach involves the formation of a spirocyclic core through intramolecular cyclization reactions, followed by selective bromination to introduce the bromomethyl group. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and organocatalysis, have been employed to optimize the yield and purity of the final product.

The pharmacokinetic properties of 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine have also been extensively studied to assess its suitability as a drug candidate. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are crucial for ensuring effective delivery to target tissues and minimizing side effects.

In conclusion, 1-(bromomethyl)-1'-(2-methylpropyl)-3-oxaspirobicyclo[3.1.0]hexane-2,4'-piperidine (CAS No. 2172261-09-3) represents a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure, combined with the versatile bromomethyl substituent, makes it an attractive candidate for further development into novel therapeutic agents and research tools.